BENGHE Foundational & Exploratory

Check Availability & Pricing

Introduction: The Molecular Profile of 4-
Formylcinnamic Acid

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Compound Name: 4-Formylcinnamic acid
CAS No.: 23359-08-2
Cat. No.: B1233681
Get Quote
. J

4-Formylcinnamic acid (4-FCA) is a derivative of cinnamic acid, featuring both a carboxylic
acid and an aldehyde functional group. This bifunctional nature makes it a valuable building
block in organic synthesis, particularly for the creation of complex molecules and polymers.[1]
[2] Its applications include the synthesis of specialized polymers and as an intermediate in the
production of pharmaceutical compounds.[1]

Accurate structural confirmation and purity assessment are paramount for its use in any
research or development context. Spectroscopic analysis provides the definitive fingerprint of
the molecule, allowing for unambiguous identification and characterization. This guide will
explore the data obtained from Infrared (IR) Spectroscopy, Nuclear Magnetic Resonance
(NMR) Spectroscopy, and Mass Spectrometry (MS).

Chemical Structure of 4-Formylcinnamic Acid

The structure consists of a benzene ring substituted at positions 1 and 4 with a propenoic acid
group and a formyl (aldehyde) group, respectively. The alkene moiety is predominantly found in
the trans configuration due to steric considerations.[1][3]
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Caption: Workflow for ATR-IR data acquisition.

Nuclear Magnetic Resonance (NMR) Spectroscopy:
Mapping the Skeleton

NMR spectroscopy provides detailed information about the carbon and hydrogen framework of
a molecule. By placing the sample in a strong magnetic field and irradiating it with radio waves,
the chemical environment of each nucleus can be determined. For 4-FCA, *H and 3C NMR are
essential for complete structural assignment.

'H NMR Spectroscopy

The *H NMR spectrum provides information on the number of different types of protons, their
chemical environment, and their proximity to other protons.

IH NMR Data Summary (DMSO-ds, 400 MHZz)

Chemical Shift (5, Lo Coupling Constant .

Multiplicity Assignment
ppm) (3, Hz)

) Carboxylic Acid (-
~12.5 Broad Singlet
COOH)

~10.0 Singlet - Aldehyde (-CHO)
~7.9 Doublet ~8.0 Aromatic (Ha)
~7.8 Doublet ~8.0 Aromatic (Hb)
~7.7 Doublet ~16.0 Alkene (Hc)
~6.7 Doublet ~16.0 Alkene (Hd)

Interpretation:
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e Carboxylic Acid Proton (~12.5 ppm): This proton is highly deshielded and appears as a
broad singlet due to hydrogen exchange.

o Aldehyde Proton (~10.0 ppm): The aldehyde proton is also significantly deshielded by the
anisotropic effect of the carbonyl group and appears as a sharp singlet.

e Aromatic Protons (~7.9 and 7.8 ppm): The protons on the benzene ring appear as two
doublets, characteristic of a 1,4-disubstituted pattern. The protons ortho to the electron-
withdrawing aldehyde group (Ha) are typically further downfield than those ortho to the vinyl
group (Hb).

o Alkene Protons (~7.7 and 6.7 ppm): These two protons appear as doublets. The large
coupling constant of ~16.0 Hz is definitive proof of a trans configuration. The proton closer to
the carboxylic acid (Hc) is more deshielded than the one adjacent to the aromatic ring (Hd).

3C NMR Spectroscopy

The 13C NMR spectrum reveals the number of unique carbon environments in the molecule.

13C NMR Data Summary (DMSO-ds, 100 MHz)

Chemical Shift (0, ppm) Assignment

~192 Aldehyde Carbonyl (C=0)

~167 Carboxylic Acid Carbonyl (C=0)

~143 Alkene Carbon (3 to COOH)

~139 Aromatic Carbon (ipso-, attached to CHO)
~135 Aromatic Carbon (ipso-, attached to C=C)
~130 Aromatic CH

~128 Aromatic CH

~122 Alkene Carbon (a to COOH)

Interpretation:
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e Carbonyl Carbons: The two carbonyl carbons are the most deshielded, with the aldehyde
carbon appearing further downfield (~192 ppm) than the carboxylic acid carbon (~167 ppm).
[4]* Aromatic Carbons: Four signals are expected for the aromatic ring: two for the
substituted (ipso) carbons and two for the protonated carbons.

o Alkene Carbons: The two alkene carbons are clearly visible in the 120-145 ppm range.

Experimental Protocol: NMR Sample Preparation and
Acquisition

A self-validating protocol ensures data integrity through proper sample preparation and
instrument setup.

o Sample Preparation: Accurately weigh ~5-10 mg of 4-Formylcinnamic acid. Dissolve the
sample in ~0.7 mL of a deuterated solvent (e.g., DMSO-ds) in a clean, dry NMR tube.
DMSO-ds is often chosen for its ability to dissolve carboxylic acids and to avoid exchange of
the acidic proton.

e Instrument Setup: Insert the sample into the NMR spectrometer. Lock the instrument onto
the deuterium signal of the solvent. This step is critical as it stabilizes the magnetic field.

e Shimming: Shim the magnetic field to achieve maximum homogeneity. This is validated by
observing a sharp, symmetrical solvent peak.

o 1H Acquisition: Acquire the *H spectrum. Set the spectral width to cover the expected range
(~0-13 ppm).

e 13C Acquisition: Acquire the proton-decoupled 13C spectrum. A larger number of scans is
required due to the low natural abundance of 13C. The spectral width should be set to ~0-200

ppm.

o Data Processing: Apply Fourier transformation, phase correction, and baseline correction to
the acquired data. Reference the spectrum to the residual solvent peak (e.g., DMSO at 2.50
ppm for *H and 39.52 ppm for 13C).
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Caption: Workflow for NMR data acquisition.

Mass Spectrometry: Determining Molecular Weight
and Formula

Mass spectrometry is an analytical technique that measures the mass-to-charge ratio (m/z) of
ions. It provides the exact molecular weight of the compound and offers structural clues
through the analysis of its fragmentation patterns.

For 4-Formylcinnamic acid (C10HsOs), the molecular weight is 176.17 g/mol . [1][5]High-
resolution mass spectrometry (HR-MS) can confirm the elemental composition.

Mass Spectrometry Data Summary (ESI-)

m/z lon Interpretation
175.040 [M-H]~ Deprotonated molecular ion
Loss of carbon dioxide from
131.049 [M-H-CO2]~
the carboxylate
Subsequent loss of carbon
103.054 [M-H-CO2-COJ~

monoxide from the aldehyde

Proposed Fragmentation Pathway (Negative lon Mode)

In electrospray ionization negative mode (ESI-), the carboxylic acid is easily deprotonated to
form the [M-H]~ ion. Collision-induced dissociation (CID) of this ion typically leads to
predictable fragmentation.
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e Initial lon: The molecule loses a proton from the carboxylic acid group to form the molecular
ion [M-H]~ at m/z 175.

e Loss of COz: The most common fragmentation for a carboxylate is the loss of a neutral
carbon dioxide molecule, resulting in a fragment at m/z 131. [6]3. Loss of CO: The resulting
fragment can then lose a neutral carbon monoxide molecule from the aldehyde group,

[M-H-CO2]~ -CO [M-H-CO2-CO]J~
m/z = 131 m/z = 103

Click to download full resolution via product page

leading to a fragment at m/z 103.

Caption: Proposed ESI- fragmentation pathway for 4-Formylcinnamic acid.

Experimental Protocol: Electrospray lonization (ESI)-MS

o Sample Preparation: Prepare a dilute solution of 4-Formylcinnamic acid (~1-10 pg/mL) in a
suitable solvent like methanol or acetonitrile/water. [7]The choice of solvent is critical for
ensuring good ionization efficiency.

« Infusion: Introduce the sample into the ESI source via direct infusion using a syringe pump at
a low flow rate (e.g., 5-10 pL/min).

« lonization: Apply a high voltage to the ESI needle to generate a fine spray of charged
droplets. Set the instrument to negative ion mode.

o Data Acquisition: Acquire the mass spectrum over a relevant m/z range (e.g., 50-300).

e Tandem MS (MS/MS): To confirm the fragmentation pathway, perform an MS/MS
experiment. Isolate the [M-H]~ precursor ion (m/z 175) in the first mass analyzer, subject it to
collision with an inert gas (e.g., argon) in a collision cell, and analyze the resulting fragment
ions in the second mass analyzer.

Safety and Handling

As a laboratory chemical, 4-Formylcinnamic acid requires careful handling.
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e Hazards: Causes skin and serious eye irritation. May cause respiratory irritation. [1][8]*
Precautions: Wash hands thoroughly after handling. Wear protective gloves, clothing, and
eye/face protection. Use only in a well-ventilated area and avoid breathing dust. [8][9]*
Storage: Keep the container tightly closed and store in a dry, cool, and well-ventilated place.

[8]

Conclusion

The spectroscopic characterization of 4-Formylcinnamic acid is a clear and illustrative
example of multi-technique structural elucidation. IR spectroscopy confirms the presence of the
key aldehyde and carboxylic acid functional groups. *H and 3C NMR spectroscopy provide a
complete map of the proton and carbon skeleton, confirming the trans-alkene stereochemistry
and the 1,4-substitution pattern of the aromatic ring. Finally, mass spectrometry verifies the
molecular weight and reveals a logical fragmentation pattern consistent with the proposed
structure. Together, these techniques provide an unambiguous and comprehensive analytical
profile of 4-Formylcinnamic acid, ensuring its identity and purity for scientific applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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